Cas no 1447962-28-8 (6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde)

• Product Name: 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde
• CAS No: 1447962-28-8
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5304422
• Update Time: 2026-03-10

6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorophenyl)-2-methylnicotinaldehyde
• 6-(2-Fluoro-phenyl)-2-methyl-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(2-fluorophenyl)-2-methyl-
• 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde

• Inchi： 1S/C13H10FNO/c1-9-10(8-16)6-7-13(15-9)11-4-2-3-5-12(11)14/h2-8H,1H3
• InChI Key： GTPFJVYAGOEQCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C=O)=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde

Introduction to 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 1447962-28-8)

6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1447962-28-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyridine core substituted with a fluoro aromatic group and a methyl group, making it a structurally intriguing molecule with potential applications in drug discovery and synthesis. The presence of the aldehyde functional group at the 3-position of the pyridine ring enhances its reactivity, enabling diverse chemical transformations that are pivotal for developing novel therapeutic agents.

The compound's unique structural attributes position it as a valuable intermediate in the synthesis of more complex molecules. Specifically, the fluorophenyl moiety contributes to its pharmacological profile by influencing electronic properties and metabolic stability, which are critical factors in drug design. In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate receptor binding affinity and improve bioavailability. The methylpyridine backbone provides a stable scaffold that can be further functionalized to target specific biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in inflammatory and oncogenic processes. The aldehyde group serves as a versatile handle for condensation reactions, allowing for the formation of Schiff bases, imines, and other pharmacophores that are known to interact with biological targets. These findings underscore the compound's potential as a building block in rational drug design.

The synthesis of 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and Vilsmeier-Haack formylation. The introduction of the fluoro substituent at the 2-position of the phenyl ring is particularly challenging but can be achieved through nucleophilic aromatic substitution or directed metalation strategies. These synthetic methodologies highlight the compound's synthetic utility and its relevance in modern organic chemistry.

In the context of drug discovery, 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde has been explored as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of electronic effects from the fluoro group and steric hindrance from the methyl group allows for precise tuning of binding interactions with protein targets. Preliminary computational studies suggest that derivatives of this compound may exhibit high selectivity for certain kinases, minimizing off-target effects and improving therapeutic efficacy.

Moreover, the compound's aldehyde functionality makes it an attractive candidate for exploring novel chemistries, such as photoredox catalysis and organocatalysis. These approaches have gained prominence in recent years for their ability to enable complex bond-forming reactions under mild conditions. By leveraging these techniques, researchers can access diverse structural motifs that may lead to breakthroughs in drug development. The adaptability of 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde underscores its significance as a chemical probe in synthetic and medicinal chemistry.

The pharmaceutical industry continues to invest in high-throughput screening (HTS) platforms to identify promising candidates like 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde for further optimization. Such screens often rely on large libraries of structurally diverse compounds to identify hits with desired biological activity. The compound's unique scaffold provides a fresh perspective for HTS campaigns, where its derivatives could uncover new therapeutic opportunities. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

From a regulatory perspective, ensuring the quality and consistency of 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde is paramount for industrial-scale production. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide robust data that meet regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these guidelines ensures that pharmaceutical products derived from this compound are safe and effective.

The future directions for research on 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde are promising, with investigations focusing on expanding its synthetic toolkit and exploring new biological applications. For instance, integrating machine learning models into virtual screening could accelerate the discovery of novel derivatives with enhanced pharmacological properties. Additionally, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally responsible chemical research.

In conclusion, 6-(2-fluorophenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 1447962-28-8) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate with broad applicability in drug discovery and synthetic chemistry. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.